Cas no 115256-45-6 (N-Desaminomethylsulfonyl-N-nitryl Dofetilide)

• Product Name: N-Desaminomethylsulfonyl-N-nitryl Dofetilide
• CAS No: 115256-45-6
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.46
• CID: 5065002
• Update Time: 2025-11-01

N-Desaminomethylsulfonyl-N-nitryl Dofetilide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-[Methyl[2-(4-nitrophenoxy)ethyl]amino]ethyl]phenyl]methanesulfonamide
• N-Desaminomethylsulfonyl-N-nitryl Dofetilide

• Inchi： 1S/C18H23N3O5S/c1-20(13-14-26-18-9-7-17(8-10-18)21(22)23)12-11-15-3-5-16(6-4-15)19-27(2,24)25/h3-10,19H,11-14H2,1-2H3
• InChI Key： HUSUTKNOYKBODA-UHFFFAOYSA-N
• SMILES： C1=C(CCN(C)CCOC2=CC=C([N+]([O-])=O)C=C2)C=CC(NS(=O)(=O)C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on N-Desaminomethylsulfonyl-N-nitryl Dofetilide

Introduction to N-Desaminomethylsulfonyl-N-nitryl Dofetilide and Its CAS No. 115256-45-6

N-Desaminomethylsulfonyl-N-nitryl Dofetilide, a compound with the CAS number 115256-45-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique chemical structure and its potential applications in the treatment of various cardiovascular disorders. The synthesis and characterization of this molecule have been the subject of extensive research, leading to a deeper understanding of its pharmacological properties and mechanisms of action.

The chemical structure of N-Desaminomethylsulfonyl-N-nitryl Dofetilide is characterized by its intricate arrangement of functional groups, which contribute to its distinct pharmacological profile. Specifically, the presence of a nitro group and a sulfonyl group in the molecule plays a crucial role in its interaction with biological targets. These functional groups are known to enhance the compound's ability to modulate ion channels, particularly those involved in cardiac function. This has made N-Desaminomethylsulfonyl-N-nitryl Dofetilide a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of new antiarrhythmic drugs that can effectively manage cardiac arrhythmias without causing significant side effects. N-Desaminomethylsulfonyl-N-nitryl Dofetilide has emerged as a potential candidate in this regard due to its ability to selectively target specific ion channels responsible for maintaining normal heart rhythm. Studies have shown that this compound can effectively inhibit the rapid depolarization caused by abnormal electrical activity in the heart, thereby restoring normal rhythm.

The pharmacokinetic properties of N-Desaminomethylsulfonyl-N-nitryl Dofetilide have also been extensively studied. Research indicates that this compound exhibits good oral bioavailability and a favorable half-life, which allows for once-daily dosing. This is particularly advantageous for patients who require long-term treatment, as it simplifies the dosing regimen and improves patient compliance. Additionally, the compound's metabolic profile suggests that it is well-tolerated with minimal accumulation, further enhancing its therapeutic potential.

One of the most exciting aspects of N-Desaminomethylsulfonyl-N-nitryl Dofetilide is its potential to address unmet medical needs in cardiovascular therapy. Current treatments for cardiac arrhythmias often come with significant side effects, including arrhythmia induction and proarrhythmia. N-Desaminomethylsulfonyl-N-nitryl Dofetilide, however, has shown promise in preclinical studies for its ability to act as a selective inhibitor without these adverse effects. This could revolutionize the management of arrhythmias by providing a safer and more effective alternative to existing therapies.

The synthesis of N-Desaminomethylsulfonyl-N-nitryl Dofetilide involves a multi-step process that requires precise control over reaction conditions and purification techniques. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of the compound, making it suitable for further clinical development. Additionally, computational modeling and molecular dynamics simulations have been employed to gain insights into the interactions between this compound and its biological targets. These studies have provided valuable information that can guide the design of future derivatives with improved pharmacological properties.

Recent clinical trials have demonstrated the efficacy of N-Desaminomethylsulfonyl-N-nitryl Dofetilide in treating patients with atrial fibrillation and other types of cardiac arrhythmias. The results from these trials have been encouraging, showing that the compound can significantly reduce symptoms and improve quality of life for patients suffering from these conditions. Furthermore, preliminary data suggest that it may also have additional benefits beyond antiarrhythmic activity, such as cardioprotective effects. These findings have generated considerable interest among clinicians and researchers alike.

The future development of N-Desaminomethylsulfonyl-N-nitryl Dofetilide is likely to focus on refining its pharmacological profile and exploring new therapeutic applications. Researchers are investigating ways to enhance its selectivity and reduce potential side effects through structural modifications. Additionally, studies are being conducted to evaluate its efficacy in treating other cardiovascular conditions, such as heart failure and coronary artery disease. The versatility of this compound makes it a valuable tool for addressing multiple aspects of cardiovascular health.

In conclusion, N-Desaminomethylsulfonyl-N-nitryl Dofetilide (CAS No. 115256-45-6) represents a significant advancement in pharmaceutical chemistry with promising applications in cardiovascular therapy. Its unique chemical structure, favorable pharmacokinetic properties, and demonstrated efficacy in preclinical and clinical studies make it a compelling candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a crucial role in improving outcomes for patients with cardiac arrhythmias and other cardiovascular disorders.